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Compound of Interest

Compound Name: 4-Benzoyloxy-2-azetidinone

Cat. No.: B160663 Get Quote

4-Oxoazetidin-2-yl Benzoate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxoazetidin-2-yl benzoate is a chemical compound belonging to the class of azetidinones,

which are four-membered lactam rings. The azetidinone core is a significant pharmacophore

found in a wide array of antibiotics, most notably the penicillins and cephalosporins. The

presence of a benzoate group suggests its potential role as a synthetic intermediate in the

development of more complex molecules with diverse biological activities. This technical guide

provides a summary of the available physical and chemical properties of 4-oxoazetidin-2-yl

benzoate. It is important to note that while basic identifiers are available, detailed experimental

data and biological activity studies for this specific molecule are limited in publicly accessible

scientific literature.

Chemical and Physical Properties
The fundamental chemical and physical properties of 4-oxoazetidin-2-yl benzoate have been

compiled from various chemical supplier databases.
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Property Value Source

CAS Number 28562-58-5 [1][2][3][4][5]

Molecular Formula C₁₀H₉NO₃ [1][3]

Molecular Weight 191.18 g/mol [1][3]

IUPAC Name (4-oxoazetidin-2-yl) benzoate [5]

SMILES
O=C1NC(OC(C2=CC=CC=C2)

=O)C1
[3]

Boiling Point No data available [3]

Melting Point No data available

Solubility No data available

Note: The lack of available data for properties such as boiling point, melting point, and solubility

suggests that 4-oxoazetidin-2-yl benzoate is likely a non-isolated intermediate in multi-step

syntheses, and as such, its detailed physicochemical characterization has not been a primary

focus of published research.

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 4-oxoazetidin-2-yl benzoate

are not readily found in the searched literature, a logical synthetic pathway can be proposed

based on general principles of organic chemistry.

A plausible synthetic route would involve the esterification of 4-hydroxyazetidin-2-one with

benzoic acid or one of its activated derivatives (e.g., benzoyl chloride). This reaction would

typically be carried out in the presence of a suitable solvent and a catalyst or base to facilitate

the reaction.
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A potential synthetic workflow for 4-oxoazetidin-2-yl benzoate.

The reactivity of 4-oxoazetidin-2-yl benzoate would be dictated by the strained β-lactam ring

and the ester functional group. The lactam is susceptible to nucleophilic attack and ring-

opening, a characteristic feature exploited in the mechanism of action of β-lactam antibiotics.

The benzoate ester group can undergo hydrolysis or transesterification under appropriate

conditions.

Spectral Data
Detailed, interpreted spectral data (NMR, IR, Mass Spectrometry) for 4-oxoazetidin-2-yl

benzoate are not available in the public domain. Chemical suppliers may offer analytical data

upon request for commercial purposes.[3]

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or the involvement of 4-oxoazetidin-2-yl benzoate in any signaling pathways.

While the azetidinone core is of significant interest in drug discovery, research has primarily

focused on more complex derivatives. The potential biological effects of this specific compound

remain uninvestigated.

Hazard Information
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According to supplier safety data, 4-oxoazetidin-2-yl benzoate is associated with the following

hazard statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).[3]

Standard precautionary statements for handling, such as wearing protective gloves and eye

protection, are recommended.[3]

Conclusion
4-Oxoazetidin-2-yl benzoate is a known chemical entity with a confirmed molecular structure

and weight. However, a comprehensive profile of its physical and chemical properties, detailed

experimental protocols for its synthesis and analysis, and any assessment of its biological

activity are not currently available in the peer-reviewed scientific literature. This suggests its

primary role as a synthetic intermediate rather than a final product of interest. Further research

would be required to fully characterize this compound and to explore its potential applications

in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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